Cas no 1782753-23-4 (6-Amino-5-hydroxybenzothiazole)

• Product Name: 6-Amino-5-hydroxybenzothiazole
• CAS No: 1782753-23-4
• MF: C₇H₆N₂OS
• MW: 166.200339794159
• CID: 4820706
• Update Time: 2025-10-30

6-Amino-5-hydroxybenzothiazole Chemical and Physical Properties

Names and Identifiers

• 6-Amino-5-hydroxybenzothiazole

• Inchi： 1S/C7H6N2OS/c8-4-1-7-5(2-6(4)10)9-3-11-7/h1-3,10H,8H2
• InChI Key： PHUKOBHWYVHUGD-UHFFFAOYSA-N
• SMILES： S1C=NC2C=C(C(=CC1=2)N)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• XLogP3: 1.3
• Topological Polar Surface Area: 87.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 6-Amino-5-hydroxybenzothiazole

Introduction to 6-Amino-5-hydroxybenzothiazole (CAS No. 1782753-23-4)

6-Amino-5-hydroxybenzothiazole, identified by the Chemical Abstracts Service Number (CAS No.) 1782753-23-4, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to the benzothiazole class, which is well-documented for its role in various therapeutic applications, including antimicrobial, anti-inflammatory, and anticancer agents. The presence of both amino and hydroxyl functional groups in its molecular structure enhances its reactivity and makes it a valuable scaffold for further chemical modifications and drug discovery efforts.

The benzothiazole core is a fused bicyclic system consisting of a benzene ring and a thiazole ring, connected by a sulfur atom. This structural motif is known to exhibit a wide range of biological activities, primarily due to its ability to interact with biological targets such as enzymes and receptors. The 6-amino-5-hydroxybenzothiazole derivative is particularly interesting because the amino group at the 6-position and the hydroxyl group at the 5-position provide multiple sites for chemical functionalization, allowing for the design of novel analogs with enhanced pharmacological properties.

In recent years, there has been a growing interest in exploring the pharmacological potential of 6-amino-5-hydroxybenzothiazole and its derivatives. Several studies have highlighted its role as an intermediate in the synthesis of more complex molecules with therapeutic relevance. For instance, researchers have investigated its derivatives as inhibitors of specific enzymes involved in cancer progression, such as tyrosine kinases and proteasome enzymes. The amino group at position 6 can be readily modified to introduce various substituents that may enhance binding affinity or selectivity, while the hydroxyl group at position 5 can participate in hydrogen bonding interactions, improving target recognition.

One of the most compelling aspects of 6-amino-5-hydroxybenzothiazole is its versatility as a building block in drug design. The compound's ability to undergo further functionalization makes it suitable for generating libraries of compounds for high-throughput screening (HTS) campaigns. This approach has been successfully employed in academic and industrial settings to identify lead compounds with desirable biological activities. Moreover, computational methods such as molecular docking and virtual screening have been utilized to predict the binding modes of 6-amino-5-hydroxybenzothiazole derivatives to biological targets, providing insights into their potential mechanisms of action.

Recent advancements in synthetic chemistry have also contributed to the development of more efficient synthetic routes for 6-amino-5-hydroxybenzothiazole. These methods often involve multi-step processes that incorporate key functional groups while maintaining high yields and purity. The synthesis typically begins with readily available precursors such as thiourea or thioamides, which are coupled with appropriate aromatic compounds under controlled conditions. The introduction of the amino and hydroxyl groups is then achieved through selective oxidation or reduction reactions, depending on the desired regioisomerism.

The biological evaluation of 6-amino-5-hydroxybenzothiazole derivatives has revealed several promising activities. For example, certain analogs have demonstrated potent antimicrobial properties against Gram-positive bacteria, making them attractive candidates for developing new antibiotics. Additionally, some derivatives have shown inhibitory effects on inflammatory pathways by modulating key signaling molecules such as NF-κB and MAPKs. These findings underscore the compound's potential as a therapeutic agent in treating inflammatory diseases.

In the context of cancer research, 6-amino-5-hydroxybenzothiazole derivatives have been explored for their ability to inhibit tumor growth by targeting critical pathways involved in cell proliferation and survival. Preclinical studies have indicated that certain analogs can induce apoptosis in cancer cells while sparing normal cells, suggesting their potential as chemotherapeutic agents. Further investigation into their mechanism of action has revealed interactions with proteins such as Bcl-xL and caspase-3, which are key regulators of apoptosis.

The development of novel drug delivery systems has also been integrated with 6-amino-5-hydroxybenzothiazole research. Researchers have investigated formulations that enhance the bioavailability or targeted delivery of these compounds to specific tissues or organs. Nanoparticle-based delivery systems, liposomes, and polymeric micelles are among the most studied approaches for improving therapeutic efficacy while minimizing side effects.

Looking ahead, the future direction of research on 6-amino-5-hydroxybenzothiazole will likely focus on optimizing its pharmacological properties through structure-activity relationship (SAR) studies. By systematically modifying various substituents on the benzothiazole core, researchers aim to identify compounds with improved potency, selectivity, and pharmacokinetic profiles. Additionally, advances in biocatalysis and flow chemistry may provide more sustainable synthetic routes for producing these valuable intermediates.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery is another emerging trend that could accelerate the development of 6-amino-5-hydroxybenzothiazole based therapeutics. AI-driven platforms can analyze large datasets to predict novel molecular structures with desired properties or identify optimal synthetic pathways. These technologies hold promise for reducing the time and cost associated with traditional drug development processes.

In conclusion,6-Amino-5-hydroxybenzothiazole (CAS No. 1782753-23-4) represents a significant area of interest in pharmaceutical research due to its structural versatility and potential biological activities. Its role as a scaffold for developing novel therapeutics underscores its importance in medicinal chemistry and drug discovery efforts aimed at addressing various diseases.